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Introduction

Desethyl pirimiphos-methyl is a primary metabolite of the broad-spectrum organophosphorus
insecticide, pirimiphos-methyl.[1] As a phosphorothioate, pirimiphos-methyl is utilized
extensively for pest control in stored agricultural commodities, public health, and horticulture.[2]
[3] The parent compound, O-[2-(diethylamino)-6-methylpyrimidin-4-yl] O,O-dimethyl
phosphorothioate, undergoes metabolic transformation in various biological and environmental
systems.[4] One of the key biotransformation routes is the successive loss of the two N-ethyl
groups, leading to the formation of Desethyl pirimiphos-methyl.[1]

The presence and toxicological profile of this metabolite are of significant interest in the fields
of food safety, environmental science, and toxicology. Regulatory bodies often consider major
metabolites when establishing maximum residue limits (MRLS) for pesticides. For instance,
temporary tolerances for pirimiphos-methyl have been recommended to include the sum of the
parent compound, its oxygen analogue, and N-desethyl-pirimiphos-methyl, expressed as
pirimiphos-methyl.[2] This guide provides a comprehensive technical overview of Desethyl
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pirimiphos-methyl, from its chemical properties and formation to its toxicological implications
and analytical detection.

Chemical Identity and Physicochemical Properties

Understanding the fundamental chemical and physical characteristics of Desethyl pirimiphos-
methyl is crucial for predicting its environmental fate, designing analytical methods, and
assessing its toxicological potential.

IUPAC Name: 4-dimethoxyphosphinothioyloxy-N-ethyl-6-methylpyrimidin-2-amine[5] CAS
Number: 67018-59-1[5][6] Molecular Formula: CeH16N3O3PS[5][6] Molecular Weight: 277.28
g/mol [5][6]

Chemical Structure: (Image Source: PubChem CID
6455414)

A summary of its key computed physicochemical properties is presented below. These
parameters are essential for understanding its behavior in biological and environmental
systems, such as its potential for bioaccumulation (indicated by XLogP3) and its interaction
with biological molecules.
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Property Value Source
XLogP3 3.7 PubChem[5]
Hydrogen Bond Donor Count 1 PubChem[5]
Hydrogen Bond Acceptor

7 PubChem[5]
Count
Rotatable Bond Count 6 PubChem[5]

Formation and Metabolism of Pirimiphos-methyl

Desethyl pirimiphos-methyl is not synthesized for pesticidal use; rather, it is a product of the
metabolic breakdown of its parent compound, pirimiphos-methyl. This transformation occurs in
mammals, plants, and the environment through enzymatic processes.

Metabolic Pathway

The metabolism of pirimiphos-methyl is characterized by two principal biotransformation
pathways:

e Hydrolysis: Cleavage of the phosphorothioate group (the P-O-C bond) to yield the
pyrimidinol metabolite, 2-diethylamino-4-hydroxy-6-methylpyrimidine (designated as
R46382).[1][7]

o N-dealkylation: The sequential removal of the ethyl groups from the diethylamino moiety on
the pyrimidine ring.[1]

The formation of Desethyl pirimiphos-methyl is a result of the second pathway, specifically
the removal of one ethyl group from the parent molecule. This N-de-ethylation is a common
metabolic reaction for xenobiotics, often mediated by cytochrome P450 enzymes in the liver of
mammals. In rats and dogs, further de-ethylation can occur, leading to the formation of 2-
amino-4-hydroxy-6-methylpyrimidine.[8]

The diagram below illustrates the primary metabolic conversion of pirimiphos-methyl to
Desethyl pirimiphos-methyl.
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N-de-ethylation
Pirimiphos-methyl (e.qg., Cytochrome P450)
(C11H20N303PS)
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Caption: Metabolic conversion of Pirimiphos-methyl to its desethyl metabolite.

Toxicological Profile and Mechanism of Action

The toxicological assessment of pesticide metabolites is critical for human health risk
assessment. While specific toxicity data for Desethyl pirimiphos-methyl is less extensive than
for the parent compound, its structural similarity and classification provide significant insights.

GHS Hazard Classification

According to aggregated information from notifications to the ECHA C&L Inventory, Desethyl
pirimiphos-methyl has the following GHS hazard classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed (H302).[5]

Skin Irritation (Category 2): Causes skin irritation (H315).[5]

Serious Eye Damage (Category 1): Causes serious eye damage (H318).[5]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory irritation
(H335).[5]

Mechanism of Action: Cholinesterase Inhibition

Like its parent compound, Desethyl pirimiphos-methyl is an organophosphate. The primary
mechanism of toxicity for organophosphates is the inhibition of acetylcholinesterase (AChE), an
essential enzyme in the nervous system.[8]

Pirimiphos-methyl itself is a phosphorothionate, which requires metabolic activation to its
oxygen analogue (oxon) to become a potent AChE inhibitor.[9] This "desulfuration" reaction,
where the sulfur atom is replaced by an oxygen atom, is also typically carried out by
cytochrome P450 enzymes. Although not explicitly stated in the search results for the desethyl
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metabolite, it is highly probable that it also requires conversion to its corresponding oxon form
to exert significant AChE inhibition.

The inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine at nerve
synapses, causing overstimulation of the nervous system and resulting in the characteristic
signs of organophosphate poisoning. While the parent compound, pirimiphos-methyl, has
moderate acute toxicity, its primary biochemical effect is consistently noted as cholinesterase
inhibition.[2][7] It is reasonable to infer that Desethyl pirimiphos-methyl contributes to the
overall cholinesterase-inhibiting potential of pirimiphos-methyl exposure.

Analytical Methodologies for Detection

The detection and quantification of Desethyl pirimiphos-methyl are essential for monitoring
pesticide residues in food, water, and environmental samples. Due to its polarity and chemical
nature, chromatographic techniques coupled with sensitive detectors are the methods of
choice.

General Analytical Workflow

A typical analytical workflow for determining Desethyl pirimiphos-methyl residues involves
sample extraction, cleanup, and instrumental analysis. The causality behind this multi-step
process is to isolate the analyte from a complex matrix (like food or soil) and remove interfering
substances before introducing it to the sensitive analytical instrument.

The diagram below outlines a standard workflow for the analysis of pesticide metabolites.
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Caption: General workflow for the analysis of pesticide metabolites from complex matrices.

Experimental Protocol: QUEChERS Extraction and LC-
MS/MS Analysis

This protocol describes a generalized, yet robust, method for the determination of Desethyl
pirimiphos-methyl in a food matrix like wheat. The QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method is widely adopted for pesticide residue analysis due to its
efficiency and minimal solvent usage.
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Objective: To quantify Desethyl pirimiphos-methyl in a wheat sample.

Materials:

Homogenized wheat sample

o Acetonitrile (ACN)

o Water (LC-MS grade)

e Magnesium sulfate (anhydrous)

e Sodium chloride

e Primary Secondary Amine (PSA) sorbent

o C18 sorbent

» Desethyl pirimiphos-methyl analytical standard[6]

o Centrifuge tubes (15 mL and 2 mL)

o High-speed centrifuge

» \Vortex mixer

o LC-MS/MS system with an electrospray ionization (ESI) source
Methodology:

Part 1: Sample Extraction (QUEChERS)

» Weighing: Weigh 10 g of the homogenized wheat sample into a 50 mL centrifuge tube.

e Hydration: Add 10 mL of water and vortex for 1 minute to ensure the sample is fully hydrated.
This step is crucial for efficient extraction from dry matrices.

e Solvent Addition: Add 10 mL of ACN. The choice of ACN is based on its ability to effectively
extract a wide range of pesticides while minimizing the co-extraction of lipids.
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e Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride. Vortex
immediately for 1 minute. The salt mixture induces phase separation between the aqueous
and organic layers and drives the polar metabolite into the ACN layer.

o Centrifugation: Centrifuge at 4000 rpm for 5 minutes. This step provides a clean separation
of the ACN supernatant from the solid sample matrix.

Part 2: Dispersive Solid-Phase Extraction (dSPE) Cleanup

e Aliquot Transfer: Transfer a 1 mL aliquot of the upper ACN layer into a 2 mL dSPE tube
containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18.

e Cleanup Mechanism:

o PSA removes organic acids, sugars, and some fatty acids.

o C18 removes non-polar interferences like fats and waxes.

o Magnesium sulfate removes any residual water.

o Vortex & Centrifuge: Vortex the dSPE tube for 30 seconds, then centrifuge at 10,000 rpm for
2 minutes.

Part 3: LC-MS/MS Analysis

» Final Extract Preparation: Transfer the supernatant to an autosampler vial. The sample is
now ready for injection.

o Chromatographic Separation:

[¢]

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um).

Mobile Phase A: Water with 0.1% formic acid.

[¢]

Mobile Phase B: Methanol with 0.1% formic acid.

[e]

o

Gradient: A typical gradient would start at 95% A, ramping to 95% B over several minutes
to elute the analyte.
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e Mass Spectrometry Detection:
o lonization Mode: Positive Electrospray lonization (ESI+).

o Detection Mode: Multiple Reaction Monitoring (MRM). At least two specific precursor-to-
product ion transitions should be monitored for confident identification and quantification.
The selection of these transitions must be optimized by infusing a pure standard of
Desethyl pirimiphos-methyl.

Self-Validation System: The protocol's integrity is maintained by including quality control
samples in every analytical batch. These include a procedural blank (to check for
contamination), a matrix blank (to assess interferences), a matrix-matched calibration curve (to
correct for matrix effects), and spiked samples at known concentrations (to determine accuracy
and precision).

Conclusion

Desethyl pirimiphos-methyl is a scientifically significant metabolite of the insecticide
pirimiphos-methyl. Its formation via N-de-ethylation is a key metabolic pathway in biological
systems. As an organophosphate, it is presumed to contribute to the overall toxicological
burden through the inhibition of acetylcholinesterase, and it is classified as harmful and an
irritant. For professionals in regulatory science, environmental monitoring, and food safety, the
ability to accurately detect and quantify this metabolite is paramount. The methodologies
outlined in this guide, particularly the combination of QUEChERS and LC-MS/MS, provide a
robust framework for its analysis, ensuring that risk assessments for the parent insecticide are
comprehensive and scientifically sound.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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